Cas no 2097968-48-2 (4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine)

• Product Name: 4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine
• CAS No: 2097968-48-2
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5723552
• PubChem ID: 121205807
• Update Time: 2025-11-03

4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• F1967-4208
• AKOS026714835
• 4-chloro-6-(3-methoxybenzyl)-2-methylpyrimidine
• starbld0038050
• 2097968-48-2
• Pyrimidine, 4-chloro-6-[(3-methoxyphenyl)methyl]-2-methyl-
• 4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine

• Inchi： 1S/C13H13ClN2O/c1-9-15-11(8-13(14)16-9)6-10-4-3-5-12(7-10)17-2/h3-5,7-8H,6H2,1-2H3
• InChI Key： SLHIBBXOMOCVDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2C=CC=C(C=2)OC)=NC(C)=N1

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 359.6±32.0 °C(Predicted)
• pka: 0.39±0.32(Predicted)

Additional information on 4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine

Comprehensive Overview of 4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine (CAS No. 2097968-48-2)

4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine (CAS No. 2097968-48-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely explored for their potential applications in drug discovery and material science. With the increasing demand for small molecule inhibitors and bioactive intermediates, this compound stands out as a promising candidate for further development.

The molecular structure of 4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine features a chloro-substituted pyrimidine core coupled with a 3-methoxybenzyl moiety, which enhances its reactivity and binding affinity. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies in oncology and metabolic diseases. The compound's CAS No. 2097968-48-2 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

In recent years, the compound has been studied for its role in catalysis and organic synthesis, aligning with the broader trend of sustainable chemistry. The incorporation of methoxybenzyl groups in its structure makes it a versatile building block for designing high-value intermediates. This aligns with the industry's shift toward green chemistry and atom-efficient reactions, topics that dominate current scientific discourse.

Another area of interest is the compound's potential application in crop protection and agrochemical formulations. As the global demand for eco-friendly pesticides rises, 4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine could play a pivotal role in developing next-generation solutions. Its chloro and methoxy functional groups contribute to its stability and bioactivity, making it a subject of ongoing research in agricultural science.

From a commercial perspective, the compound is often sought after by fine chemical suppliers and contract research organizations. Its CAS No. 2097968-48-2 is a critical identifier for procurement and regulatory compliance, ensuring traceability in the supply chain. The compound's purity and synthesis scalability are frequently discussed in patent literature and technical datasheets, highlighting its industrial significance.

In conclusion, 4-Chloro-6-(3-methoxybenzyl)-2-methylpyrimidine (CAS No. 2097968-48-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility and functional groups make it a valuable asset in research and development, addressing some of the most pressing challenges in modern chemistry. As scientific inquiry continues to evolve, this compound is poised to remain a key player in innovative solutions.